4-(4-Cyanopiperidin-1-yl)benzoic acid

• IUPAC Name: 4-(4-cyanopiperidin-1-yl)benzoic acid
• InChI: InChI=1S/C13H14N2O2/c14-9-10-5-7-15(8-6-10)12-3-1-11(2-4-12)13(16)17/h1-4,10H,5-8H2,(H,16,17)
• InChI Key: KDMSWDUCUMYQSN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C#N)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

4-(4-Cyanopiperidin-1-yl)benzoic acid, also known as 4-CN-PBA, is an organic compound which is widely used as a reagent in scientific research. It is a white crystalline solid with a molecular weight of 207.22 g/mol and a melting point of 102-103 °C. 4-CN-PBA is a versatile reagent with a wide range of applications, such as in organic synthesis, analytical chemistry, and biochemistry. It is also used as a catalyst in the synthesis of various compounds.

Scientific Research Applications

Photovoltaic Applications

• The influence of electron-acceptors in phenanthrocarbazole dye-sensitized solar cells was investigated by conjugating various acids, including benzoic acid derivatives, to diphenylamine-phenanthrocarbazole. This study highlighted the role of these conjugates in improving the efficiency and stability of solar cells, which could have implications for 4-(4-Cyanopiperidin-1-yl)benzoic acid in similar applications (Yang et al., 2016).

Crystal and Molecular Structures

• The molecular and crystal structures of various benzoic acids, including compounds structurally related to 4-(4-Cyanopiperidin-1-yl)benzoic acid, were determined. This research provides insights into the potential structural applications of benzoic acid derivatives in various fields, including materials science and pharmaceuticals (Zugenmaier et al., 2003).

Coordination Polymers

• In a study exploring ligand modifications on metal complexes, 4-cyanobenzoic acid was used to synthesize Co(II)-doped Zn(II)-tetrazole-benzoate coordination polymers. This could suggest potential applications of 4-(4-Cyanopiperidin-1-yl)benzoic acid in creating novel coordination polymers with unique structural properties (Song et al., 2009).

Pharmaceutical Intermediate

• 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid, a compound closely related to 4-(4-Cyanopiperidin-1-yl)benzoic acid, was synthesized as a key intermediate for pharmaceuticals. This suggests the potential utility of 4-(4-Cyanopiperidin-1-yl)benzoic acid in pharmaceutical synthesis (Koroleva et al., 2012).

Luminescent Lanthanide Complexes

• A study on the photophysical properties of lanthanide complexes using benzoic acid derivatives, including structures similar to 4-(4-Cyanopiperidin-1-yl)benzoic acid, indicated potential applications in developing luminescent materials (Kim et al., 2006).

Liquid Crystalline Behavior

• Research on supramolecular liquid crystalline complexes utilizing benzoic acid derivatives demonstrates potential applications of 4-(4-Cyanopiperidin-1-yl)benzoic acid in materials science, particularly in the creation of liquid crystals with unique properties (Alaasar & Tschierske, 2019).